![molecular formula C20H24N2O5S B2924448 N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 313554-94-8](/img/structure/B2924448.png)
N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide, commonly known as D 264, is a chemical compound that has been of interest to the scientific community due to its potential applications in drug development.
Mechanism of Action
The mechanism of action of N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide involves its binding to the active site of the target enzymes, thereby inhibiting their activity. This leads to downstream effects on various cellular processes, which can be further studied to understand the potential applications of this compound in drug development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various cell lines and animal models. It has been shown to have anti-inflammatory effects, as well as potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition and downstream effects. However, one limitation is the potential for off-target effects, which can lead to unintended consequences and require further investigation.
Future Directions
There are several future directions for the study of N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide. One potential application is in the development of drugs for the treatment of neurodegenerative diseases, which require targeted inhibition of specific enzymes. Additionally, further studies can be conducted to understand the potential applications of this compound in other disease areas such as cancer and inflammation.
In conclusion, this compound is a chemical compound that has potential applications in drug development. Its specificity for certain enzymes and downstream effects make it a promising candidate for further study in various disease areas. However, further investigation is needed to understand its potential limitations and unintended consequences.
Synthesis Methods
The synthesis of N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide involves the reaction of 2,4-dimethoxybenzoyl chloride with piperidine-1-sulfonic acid in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide has been the subject of various scientific research studies due to its potential applications in drug development. It has been shown to have inhibitory effects on certain enzymes such as protein kinase C and cyclin-dependent kinase 5, which are involved in various cellular processes.
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-26-16-8-11-18(19(14-16)27-2)21-20(23)15-6-9-17(10-7-15)28(24,25)22-12-4-3-5-13-22/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEBFCPNTVQDXND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.